Cas no 1807123-21-2 (4-Chloro-2-ethoxy-5-fluorotoluene)
4-Chloro-2-ethoxy-5-fluorotoluene Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-2-ethoxy-5-fluorotoluene
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- Inchi: 1S/C9H10ClFO/c1-3-12-9-5-7(10)8(11)4-6(9)2/h4-5H,3H2,1-2H3
- InChI Key: VBYSJIIBZVYRQY-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(C)=C(C=1)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2
4-Chloro-2-ethoxy-5-fluorotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011624-250mg |
4-Chloro-2-ethoxy-5-fluorotoluene |
1807123-21-2 | 97% | 250mg |
494.40 USD | 2021-07-06 | |
| Alichem | A010011624-500mg |
4-Chloro-2-ethoxy-5-fluorotoluene |
1807123-21-2 | 97% | 500mg |
847.60 USD | 2021-07-06 | |
| Alichem | A010011624-1g |
4-Chloro-2-ethoxy-5-fluorotoluene |
1807123-21-2 | 97% | 1g |
1,519.80 USD | 2021-07-06 |
4-Chloro-2-ethoxy-5-fluorotoluene Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 4-Chloro-2-ethoxy-5-fluorotoluene
Professional Introduction to 4-Chloro-2-ethoxy-5-fluorotoluene (CAS No. 1807123-21-2)
4-Chloro-2-ethoxy-5-fluorotoluene, identified by its Chemical Abstracts Service number CAS No. 1807123-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural motifs including a chloro, ethoxy, and fluoro substituents on a toluene backbone, serves as a versatile intermediate in the synthesis of various biologically active molecules.
The< strong>4-Chloro-2-ethoxy-5-fluorotoluene molecule exhibits a distinct electronic and steric environment due to the presence of multiple functional groups. The chloro group at the para position relative to the ethoxy substituent enhances its reactivity in nucleophilic substitution reactions, making it a valuable building block for constructing more complex scaffolds. Additionally, the fluoro group introduces fluorine's unique properties, such as metabolic stability and lipophilicity, which are highly desirable in drug design.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The< strong>4-Chloro-2-ethoxy-5-fluorotoluene (CAS No. 1807123-21-2) has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, studies have demonstrated its utility in the preparation of fluorinated aromatic compounds that exhibit potent antiviral and anticancer activities. The ability to modulate the electronic properties of these molecules through strategic functionalization has opened up new avenues for drug discovery.
The< strong>CAS No. 1807123-21-2 compound's structural features make it particularly interesting for applications in medicinal chemistry. Researchers have leveraged its reactivity to develop novel heterocyclic derivatives with enhanced binding affinity to biological targets. For example, derivatives of< strong>4-Chloro-2-ethoxy-5-fluorotoluene have been investigated for their potential as kinase inhibitors, which are crucial in treating various types of cancer. The introduction of fluorine into these derivatives often leads to improved pharmacological properties, including increased bioavailability and reduced toxicity.
The synthesis of< strong>4-Chloro-2-ethoxy-5-fluorotoluene involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the versatility of< strong>CAS No. 1807123-21-2 but also contribute to the broader toolkit available for medicinal chemists.
In addition to its pharmaceutical applications, the< strong>4-Chloro-2-ethoxy-5-fluorotoluene (CAS No. 1807123-21-2) has found utility in materials science and agrochemical research. Its unique electronic properties make it a valuable precursor for developing advanced materials with tailored optoelectronic characteristics. Furthermore, fluorinated aromatic compounds derived from this intermediate have shown promise as next-generation pesticides due to their enhanced environmental stability and bioactivity.
The growing body of research on< strong>CAS No. 1807123-21-2 underscores its importance as a chemical entity with far-reaching implications across multiple scientific disciplines. As our understanding of molecular interactions continues to evolve, compounds like< strong>4-Chloro-2-ethoxy-5-fluorotoluene will undoubtedly play a pivotal role in shaping the future of drug discovery and material science.
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